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Compound of Interest

Compound Name: Azido-PEG23-amine

Cat. No.: B6354233

In-Depth Technical Guide: Azido-PEG23-amine

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical and physical
properties of Azido-PEG23-amine, a heterobifunctional linker. It includes key data, reaction
schemes, and a representative experimental workflow relevant to its application in
bioconjugation and drug development.

Core Properties of Azido-PEG23-amine

Azido-PEG23-amine is a polyethylene glycol (PEG) derivative containing a terminal azide
group (-N3) and a terminal primary amine group (-NH2). The PEG chain consists of 23
ethylene glycol units, which imparts hydrophilicity and flexibility to the linker.

Quantitative Data Summary

The following table summarizes the key quantitative data for Azido-PEG23-amine.
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Property Value

Molecular Weight 1099.32 g/mol [1][2][3]
Molecular Formula C48H98N4023[1][4]
CAS Number 749244-38-0

Purity Typically >95% or >97%
Storage Condition -20°C

Chemical Reactivity and Applications

The dual functionality of Azido-PEG23-amine makes it a versatile tool in bioconjugation. The
azide and amine groups can be reacted sequentially to link two different molecules.

e The azide group is reactive towards alkynes, BCN, and DBCO via "Click Chemistry," forming
a stable triazole linkage. This reaction is highly specific and efficient.

o The primary amine group is reactive with activated esters (like NHS esters), carboxylic acids,
and carbonyls (ketones, aldehydes).

This linker is commonly used in the development of:

o PROTACS (Proteolysis Targeting Chimeras): Where it connects a ligand for a target protein
and a ligand for an E3 ubiquitin ligase.

o Antibody-Drug Conjugates (ADCSs): To link a cytotoxic drug to an antibody.

» Functionalized surfaces and nanoparticles.

Experimental Protocols and Workflows

A common application of Azido-PEG23-amine is the conjugation of a biomolecule (e.g., a
protein) to a payload molecule (e.g., a small molecule drug or a fluorescent dye).

Representative Experimental Workflow: Bioconjugation
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The following diagram illustrates a typical two-step workflow for conjugating a protein to an
alkyne-modified molecule using Azido-PEG23-amine.

Step 1: Amine Coupling
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Caption: A two-step bioconjugation workflow.

Logical Relationships in PROTAC Function

Azido-PEG23-amine can serve as the linker in a PROTAC molecule. The logical relationship
of the components in a functional PROTAC is depicted below.
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Caption: Logical flow of PROTAC components and function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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